Cas no 1935287-10-7 (6-chloro-1H-pyrazolo[3,4-b]pyridine-3-carbonitrile)

• Product Name: 6-chloro-1H-pyrazolo[3,4-b]pyridine-3-carbonitrile
• CAS No: 1935287-10-7
• MF: C₇H₃ClN₄
• MW: 178.578519105911
• CID: 4630350
• PubChem ID: 130115041
• Update Time: 2025-06-11

6-chloro-1H-pyrazolo[3,4-b]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-chloro-1H-pyrazolo[3,4-b]pyridine-3-carbonitrile
• E74416
• SY330364
• BS-45087
• CS-0163678
• MFCD26516651
• 1935287-10-7
• 6-chloro-2H-pyrazolo[3,4-b]pyridine-3-carbonitrile

• Inchi： 1S/C7H3ClN4/c8-6-2-1-4-5(3-9)11-12-7(4)10-6/h1-2H,(H,10,11,12)
• InChI Key： FRCUAOOXSYSEOS-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C#N)NN=C2N=1

Computed Properties

• Exact Mass: 178.0046238g/mol
• Monoisotopic Mass: 178.0046238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 65.4

Additional information on 6-chloro-1H-pyrazolo[3,4-b]pyridine-3-carbonitrile

Introduction to 6-Chloro-1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile (CAS No. 1935287-10-7)

6-Chloro-1H-pyrazolo[3,4-b]pyridine-3-carbonitrile, with the CAS number 1935287-10-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

The chemical structure of 6-chloro-1H-pyrazolo[3,4-b]pyridine-3-carbonitrile is characterized by a pyrazolo[3,4-b]pyridine core with a chlorine substituent at the 6-position and a cyano group at the 3-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The pyrazolopyridine scaffold is a privileged structure in medicinal chemistry due to its ability to modulate various biological targets, including enzymes, receptors, and ion channels.

The synthesis of 6-chloro-1H-pyrazolo[3,4-b]pyridine-3-carbonitrile has been reported using several methodologies. One common approach involves the reaction of 6-chloropyrazolo[3,4-b]pyridin-3-amine with cyanogen bromide in an appropriate solvent. Another method involves the cyclization of 2-amino-5-chloropyridine with malononitrile followed by further functionalization steps. These synthetic routes have been optimized to achieve high yields and purity, making them suitable for large-scale production in both academic and industrial settings.

In terms of biological activity, 6-chloro-1H-pyrazolo[3,4-b]pyridine-3-carbonitrile has shown promising results in various preclinical studies. Recent research has focused on its potential as a selective inhibitor of specific kinases involved in cancer signaling pathways. For instance, studies have demonstrated that this compound can effectively inhibit the activity of Aurora kinases, which are key regulators of cell division and are often dysregulated in cancer cells. This inhibition can lead to cell cycle arrest and apoptosis in cancer cells, making it a potential candidate for anticancer therapy.

Beyond its anticancer properties, 6-chloro-1H-pyrazolo[3,4-b]pyridine-3-carbonitrile has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can modulate the activity of pro-inflammatory cytokines and enzymes, thereby reducing inflammation and associated symptoms. These findings suggest that it may have therapeutic potential in treating inflammatory disorders.

The pharmacokinetic properties of 6-chloro-1H-pyrazolo[3,4-b]pyridine-3-carbonitrile have also been studied to evaluate its suitability as a drug candidate. Research has shown that it exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties. The compound is well-absorbed orally and has good bioavailability. Additionally, it shows low toxicity in animal models, which is a crucial factor for its development as a therapeutic agent.

In conclusion, 6-chloro-1H-pyrazolo[3,4-b]pyridine-3-carbonitrile (CAS No. 1935287-10-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of oncology and inflammatory diseases. Ongoing studies continue to explore its mechanisms of action and optimize its therapeutic potential.